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Compound of Interest

Compound Name: 2,6-Dinitroaniline

Cat. No.: B188716 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2,6-Dinitroaniline (CAS No. 606-22-4), a

key chemical intermediate. It details its commercial availability from various global suppliers,

summarizes its physicochemical properties, outlines common synthesis pathways, and

provides critical safety and handling information. This document is intended to serve as a

technical resource for professionals in research and development who require this compound

for synthesis and other laboratory applications.

Commercial Availability and Suppliers
2,6-Dinitroaniline is readily available from a range of chemical suppliers worldwide, catering to

different purity requirements and scales, from laboratory research to industrial production. It is

typically sold as a yellow to brown crystalline solid.[1][2] Intended use is generally for research

or manufacturing purposes, not for direct medical or consumer use.[3]

The following table summarizes a selection of commercial suppliers and the typical

specifications of the 2,6-Dinitroaniline they offer.

Table 1: Commercial Suppliers and Product Specifications
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Supplier
Product
Name/Grad
e

Purity
CAS
Number

Physical
Appearance

Notes

Sigma-

Aldrich

2,6-

Dinitroaniline
95% 606-22-4 Not Specified

Research

and

development

quantities.[4]

Thermo

Scientific

(Acros/Fisher

Scientific)

2,6-

Dinitroaniline

≥97.5% (GC),

98%
606-22-4

Crystals or

powder,

cream to

yellow-brown

Available in

various

package

sizes (e.g.,

5g, 10g,

100g).[5][6][7]

[8]

Tokyo

Chemical

Industry (TCI)

2,6-

Dinitroaniline
>95.0% (GC) 606-22-4

Light yellow

to brown

powder/cryst

al

Available

from

Hyderabad

(India) and

Japan

warehouses.

Santa Cruz

Biotechnolog

y (SCBT)

2,6-

Dinitroaniline
Not Specified 606-22-4 Not Specified

Marketed for

proteomics

research.[9]

XIAMEN

EQUATION

CHEMICAL

CO., LTD

2,6-

Dinitroaniline,

Industrial

Grade

Not Specified 606-22-4
Orange to

brown solid

A China-

based

manufactory.

[1]

Shanghai

Aladdin Bio-

Chem

Technology

Co., LTD

2,6-

Dinitroaniline
96% 606-22-4 Not Specified

Available in

1g, 5g, 25g

packaging.

[10]

Jilin Haofei

Import and

2,6-

Dinitroaniline,

Not Specified 606-22-4 Not Specified A

manufactory
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Export Trade

Co.

Pharmacy

Grade

based in

China.[11]

Biosynth
2,6-

Dinitroaniline
Not Specified 606-22-4 Not Specified

Noted as

being used

as a

pesticide.[12]

Physicochemical Properties
Understanding the physical and chemical properties of 2,6-Dinitroaniline is essential for its

proper handling, storage, and use in experimental settings.

Table 2: Key Physicochemical Data for 2,6-Dinitroaniline

Property Value Source(s)

CAS Number 606-22-4 [1][4][9]

Molecular Formula C₆H₅N₃O₄ [1][9][13]

Molecular Weight 183.12 g/mol [1][4][9][13]

IUPAC Name 2,6-dinitroaniline [8]

Synonyms
2,6-Dinitrobenzenamine, 1-

Amino-2,6-dinitrobenzene
[1][13]

Appearance
Yellow to orange or brown

solid/crystalline powder
[1][2]

Melting Point 137 - 142 °C [1][2]

Boiling Point ~354.5 °C at 760 mmHg [1]

Density ~1.6 g/cm³ [1]

Water Solubility Practically insoluble [1]

UN Number 1596 [2]
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Synthesis and Experimental Protocols
While 2,6-Dinitroaniline is commercially available, understanding its synthesis is valuable for

researchers. Several methods have been reported for its preparation.

3.1 Overview of Synthetic Routes

2,6-Dinitroaniline can be prepared through several chemical pathways, including:

Ammonolysis: The reaction of compounds like 2,6-dinitrochlorobenzene, 2,6-dinitroanisole,

or 2,6-dinitroiodobenzene with ammonia.[14]

Rearrangement: The chemical rearrangement of o-nitrophenylnitramine.[14]

From Sulfonated Precursors: A common laboratory and industrial method involves the

dinitration of chlorobenzene-4-sulfonic acid. The resulting 4-chloro-3,5-

dinitrobenzenesulfonic acid is then aminated with concentrated ammonium hydroxide,

followed by desulfonation via boiling in sulfuric acid to yield the final product.[14][15]

3.2 Experimental Workflow: Synthesis from a Sulfonated Precursor

The following diagram illustrates a generalized workflow for the synthesis of 2,6-Dinitroaniline
based on the procedure described in Organic Syntheses.[14] This multi-step process begins

with a substituted benzenesulfonate and proceeds through amination and desulfonation steps.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b188716?utm_src=pdf-body
https://www.benchchem.com/product/b188716?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV4P0364
http://www.orgsyn.org/demo.aspx?prep=CV4P0364
http://www.orgsyn.org/demo.aspx?prep=CV4P0364
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1265891.htm
https://www.benchchem.com/product/b188716?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV4P0364
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potassium 4-Chloro-
3,5-dinitrobenzenesulfonate

Ammonolysis
(Conc. NH4OH, boil)

Reactant

Intermediate Salt
(Potassium 4-Amino-3,5-
dinitrobenzenesulfonate)

Product

Desulfonation
(Conc. H2SO4, boil)

Reactant

Crude 2,6-Dinitroaniline

Product

Purification
(Recrystallization from Ethanol)

Process

Pure 2,6-Dinitroaniline

Final Product

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 2,6-Dinitroaniline.

Safety and Handling
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2,6-Dinitroaniline is a hazardous substance and requires strict safety protocols during

handling and storage. It is classified as acutely toxic if swallowed, in contact with skin, or if

inhaled.[4][13] Prolonged or repeated exposure may cause damage to organs.[13]

4.1 GHS Hazard Information

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following hazard statements for 2,6-Dinitroaniline.

Table 3: GHS Hazard Classifications for 2,6-Dinitroaniline

Hazard Class Hazard Code Description Source(s)

Acute Toxicity, Oral H300 / H301
Fatal or Toxic if

swallowed
[4][13]

Acute Toxicity, Dermal H310 / H311
Fatal or Toxic in

contact with skin
[4][13]

Acute Toxicity,

Inhalation
H330 / H331

Fatal or Toxic if

inhaled
[4][13]

Specific Target Organ

Toxicity (Repeated

Exposure)

H373

May cause damage to

organs through

prolonged or repeated

exposure

[4][13]

Hazardous to the

Aquatic Environment,

Chronic

H411

Toxic to aquatic life

with long-lasting

effects

[4]

4.2 Recommended Handling Protocols

When working with 2,6-Dinitroaniline, the following precautions are mandatory:

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[2]
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Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection (safety glasses and face shield).[2][4] For operations that may generate

dust, respiratory protection is required.

Handling Practices: Avoid contact with skin, eyes, and clothing.[1] Do not breathe dust. Wash

hands and any exposed skin thoroughly after handling. Do not eat, drink, or smoke in the

work area.[2]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][2]

Store locked up and away from incompatible materials such as strong oxidizing agents,

strong acids, and bases.[2]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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